Cas no 1251000-33-5 (5-BROMO-4-NITRO-1H-IMIDAZOLE)
5-BROMO-4-NITRO-1H-IMIDAZOLE structure
Product Name:5-BROMO-4-NITRO-1H-IMIDAZOLE
CAS No:1251000-33-5
MF:C14H22N4O4
MW:310.348883152008
CID:3158113
PubChem ID:71305488
Update Time:2025-04-21
5-BROMO-4-NITRO-1H-IMIDAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 5-BROMO-4-NITRO-1H-IMIDAZOLE
- 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-3,8(9H)-dicarboxylicacid,6,7-dihydro-,8-(1,1-dimethylethyl)3-ethylester
- 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-3,8(9H)-dicarboxylic acid, 6,7-dihydro-, 8-(1,1-dimethylethyl) 3-ethyl ester
- 1251000-33-5
-
- MDL: MFCD15530242
- Inchi: 1S/C14H22N4O4/c1-5-21-12(19)11-16-15-10-9-17(7-6-8-18(10)11)13(20)22-14(2,3)4/h5-9H2,1-4H3
- InChI Key: HXYMHNRYJDQPAO-UHFFFAOYSA-N
- SMILES: O(C(N1CC2=NN=C(C(=O)OCC)N2CCC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 310.16410520Da
- Monoisotopic Mass: 310.16410520Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.6Ų
5-BROMO-4-NITRO-1H-IMIDAZOLE Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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